Diphenhydramine

Description

Diphenhydramine, commonly known under the brand name Benadryl, is a first-generation antihistamine and sedative widely used to alleviate symptoms of allergies, insomnia, and the common cold . It functions by blocking the effects of histamine, a natural chemical in the body that produces allergic symptoms such as sneezing, itching, watery eyes, and runny nose . It is available in various forms, including oral medications, topical creams, and injections . Beyond its antihistamine properties, diphenhydramine is also utilized to prevent and treat nausea, vomiting, and dizziness associated with motion sickness, as well as to control abnormal movements in individuals with early-stage Parkinsonian syndrome .

Diphenhydramine's versatility extends to its use as a local anesthetic and in treating movement disorders caused by antipsychotics . It acts as an inverse agonist of the histamine H1 receptor, reducing allergy symptoms and causing drowsiness by crossing the blood-brain barrier . Additionally, it possesses anticholinergic properties, which contribute to its effectiveness in managing Parkinson's symptoms . While diphenhydramine is effective for various conditions, it is associated with common side effects such as sleepiness, poor coordination, and upset stomach . Due to its sedative effects, it is also found in over-the-counter sleep aids .

A similar chemical compound is dimenhydrinate, which combines diphenhydramine with 8-chlorotheophylline and is used as an anti-nausea drug . Diphenhydramine's influence on multiple neurotransmitter systems, including dopamine, norepinephrine, serotonin, and acetylcholine, has led to investigations into its potential anxiolytic and antidepressant properties . Developed by George Rieveschl and introduced commercially in 1946, diphenhydramine remains a widely prescribed medication, with over one million prescriptions in the United States in 2022 .

• CAS No.: 58-73-1
• Product Name: Diphenhydramine
• Molecular Formula: C17H21NO
• Molecular Weight: 255.35 g/mol
• IUPAC Name: 2-benzhydryloxy-N,N-dimethylethanamine
• Standard InChI: InChI=1S/C17H21NO/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17H,13-14H2,1-2H3
• Standard InChIKey: ZZVUWRFHKOJYTH-UHFFFAOYSA-N
• SMILES: CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2
• Canonical SMILES: CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2
• Appearance: Solid powder
• Synonyms: 2-Diphenylmethoxy-N,N-dimethylethylamine; Allerdryl; Benadryl; Benhydramin; Benylin; Benzhydramine; Citrate, Diphenhydramine; Dimedrol; Diphenhydramine; Diphenhydramine Citrate; Diphenhydramine Citrate (1:1); Diphenhydramine Hydrochloride; Diphenylhydramin; Diphenylhydramine; Dormin; Hydrochloride, Diphenhydramine
• Reference: Array; Compounds from Fliri et al.
• PubChem Compound: 3100
• Last Modified: Sep 13 2023